Methyl 3-amino-4,4,4-trifluorobutyrate hydrochloride
Cat. No. B574247
M. Wt: 207.577
InChI Key: CKVHKPQCIBOZON-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08796305B2
Procedure details
1.5 g of 3-amino-4,4,4-trifluorobutanoic acid (9.55 mmol, 1 equivalent) were initially charged in 18 ml of methanol which had been saturated with hydrogen chloride, and the mixture was stirred under reflux for 4 h. The reaction solution was then concentrated, evaporated repeatedly with dichloromethane and dried under reduced pressure. This gave 1.86 g (94% of theory) of the title compound.
Identifiers
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REACTION_CXSMILES
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[NH2:1][CH:2]([C:7]([F:10])([F:9])[F:8])[CH2:3][C:4]([OH:6])=[O:5].[ClH:11].[CH3:12]O>>[ClH:11].[NH2:1][CH:2]([C:7]([F:10])([F:9])[F:8])[CH2:3][C:4]([O:6][CH3:12])=[O:5] |f:3.4|
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Inputs
Step One
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Name
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|
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Quantity
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1.5 g
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Type
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reactant
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Smiles
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NC(CC(=O)O)C(F)(F)F
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Name
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Quantity
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18 mL
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Type
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reactant
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Smiles
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CO
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Step Two
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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Cl
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Conditions
Stirring
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Type
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CUSTOM
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Details
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the mixture was stirred
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
TEMPERATURE
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Type
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TEMPERATURE
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Details
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under reflux for 4 h
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Duration
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4 h
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CONCENTRATION
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Type
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CONCENTRATION
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Details
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The reaction solution was then concentrated
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CUSTOM
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Type
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CUSTOM
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|
Details
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evaporated repeatedly with dichloromethane
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CUSTOM
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Type
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CUSTOM
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Details
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dried under reduced pressure
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Outcomes
Product
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Name
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|
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Type
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|
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Smiles
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Cl.NC(CC(=O)OC)C(F)(F)F
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
